Cas no 1372063-10-9 (2-(3-chlorophenyl)-N-(cyanomethyl)-N-cyclopropyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-(3-chlorophenyl)-N-(cyanomethyl)-N-cyclopropyl-1,3-thiazole-4-carboxamide
• CAS No: 1372063-10-9
• MF: C₁₅H₁₂ClN₃OS
• MW: 317.793280601501
• CID: 6192634
• PubChem ID: 52782475
• Update Time: 2025-06-15

2-(3-chlorophenyl)-N-(cyanomethyl)-N-cyclopropyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-N-(cyanomethyl)-N-cyclopropyl-1,3-thiazole-4-carboxamide
• AKOS034684589
• Z908236220
• EN300-26681100
• 1372063-10-9

• Inchi： 1S/C15H12ClN3OS/c16-11-3-1-2-10(8-11)14-18-13(9-21-14)15(20)19(7-6-17)12-4-5-12/h1-3,8-9,12H,4-5,7H2
• InChI Key： NHGDFVKYDLZJHB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(=CS1)C(N(CC#N)C1CC1)=O

Computed Properties

• Exact Mass: 317.0389609g/mol
• Monoisotopic Mass: 317.0389609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.2Ų

Additional information on 2-(3-chlorophenyl)-N-(cyanomethyl)-N-cyclopropyl-1,3-thiazole-4-carboxamide

Introduction to 2-(3-chlorophenyl)-N-(cyanomethyl)-N-cyclopropyl-1,3-thiazole-4-carboxamide (CAS No. 1372063-10-9)

2-(3-chlorophenyl)-N-(cyanomethyl)-N-cyclopropyl-1,3-thiazole-4-carboxamide (CAS No. 1372063-10-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chlorophenyl group, a cyanomethyl moiety, and a cyclopropyl substituent, contribute to its distinct chemical properties and biological activities.

The chemical structure of 2-(3-chlorophenyl)-N-(cyanomethyl)-N-cyclopropyl-1,3-thiazole-4-carboxamide is characterized by a thiazole ring system, which is a heterocyclic compound containing sulfur and nitrogen atoms. The thiazole ring is known for its stability and ability to form strong hydrogen bonds, making it an attractive scaffold for drug design. The chlorophenyl group attached to the thiazole ring imparts lipophilicity and enhances the compound's ability to cross biological membranes. The cyanomethyl and cyclopropyl substituents further modify the electronic and steric properties of the molecule, potentially influencing its binding affinity and selectivity towards specific biological targets.

Recent studies have explored the potential therapeutic applications of 2-(3-chlorophenyl)-N-(cyanomethyl)-N-cyclopropyl-1,3-thiazole-4-carboxamide. One area of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The selective inhibition of these kinases could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its enzymatic inhibition properties, 2-(3-chlorophenyl)-N-(cyanomethyl)-N-cyclopropyl-1,3-thiazole-4-carboxamide has been investigated for its potential as an antimicrobial agent. Thiazoles are known for their broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Studies have demonstrated that this compound exhibits significant antibacterial activity against several clinically relevant pathogens, including multidrug-resistant strains. The mechanism of action is thought to involve disruption of bacterial cell wall synthesis or interference with essential metabolic processes.

The pharmacokinetic properties of 2-(3-chlorophenyl)-N-(cyanomethyl)-N-cyclopropyl-1,3-thiazole-4-carboxamide have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. However, further optimization may be necessary to improve its pharmacokinetic profile and enhance its therapeutic index.

Toxicity studies have been conducted to evaluate the safety profile of 2-(3-chlorophenyl)-N-(cyanomethyl)-N-cyclopropyl-1,3-thiazole-4-carboxamide. In vitro assays using human cell lines have shown that this compound exhibits low cytotoxicity at therapeutic concentrations. Animal studies have also demonstrated that it is well-tolerated at effective doses, with no significant adverse effects observed on major organs or physiological parameters. These findings suggest that this compound has a favorable safety margin and may be suitable for further clinical evaluation.

In conclusion, 2-(3-chlorophenyl)-N-(cyanomethyl)-N-cyclopropyl-1,3-thiazole-4-carboxamide (CAS No. 1372063-10-9) represents a promising lead compound in the development of novel therapeutic agents. Its unique chemical structure confers multiple biological activities, including enzymatic inhibition and antimicrobial properties. Ongoing research aims to optimize its pharmacological profile and advance it towards clinical trials for the treatment of various diseases. The continued exploration of this compound's potential applications underscores its significance in the field of medicinal chemistry and pharmaceutical research.